7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE

• IUPAC Name: 7,7-dimethyl-4-(2,4,5-trimethoxyphenyl)-3,4,6,8-tetrahydro-1H-quinoline-2,5-dione
• InChI: InChI=1S/C20H25NO5/c1-20(2)9-13-19(14(22)10-20)12(7-18(23)21-13)11-6-16(25-4)17(26-5)8-15(11)24-3/h6,8,12H,7,9-10H2,1-5H3,(H,21,23)
• InChI Key: VJHBFNXJZAMQOI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(CC(=O)N2)C3=CC(=C(C=C3OC)OC)OC)C(=O)C1)C
• Molecular Formula: C20H25NO5
• Molecular Weight: 359.4 g/mol

Description

7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE is a complex organic compound with the molecular formula C20H25NO5. It is characterized by its unique structure, which includes a quinoline backbone substituted with dimethyl and trimethoxyphenyl groups. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE typically involves multi-step organic reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, utilizing automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of dihydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the quinoline ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce tetrahydroquinoline derivatives .

Scientific Research Applications

7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s potential biological activity makes it a candidate for studies in pharmacology and toxicology.

Medicine: Research is ongoing to explore its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: It may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved are still under investigation, but it is believed to influence cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Similar Compounds

7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-3,4,6,8-TETRAHYDRO-1H-QUINOLINE-2,5-DIONE: Similar in structure but with slight variations in the hydrogenation state of the quinoline ring.

7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-1H,2H,3H,4H,5H,7H-FURO[3,4-B]PYRIDINE-2,5-DIONE: Contains a furo[3,4-b]pyridine ring instead of a quinoline ring.

Uniqueness

The uniqueness of 7,7-DIMETHYL-4-(2,4,5-TRIMETHOXYPHENYL)-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE lies in its specific substitution pattern and the presence of both dimethyl and trimethoxyphenyl groups, which confer distinct chemical and biological properties compared to its analogs .